Cas no 923087-58-5 (ethyl 4-4-(benzenesulfonyl)butanamidobenzoate)
ethyl 4-4-(benzenesulfonyl)butanamidobenzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-[4-(benzenesulfonyl)butanoylamino]benzoate
- ethyl 4-4-(benzenesulfonyl)butanamidobenzoate
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- Inchi: 1S/C19H21NO5S/c1-2-25-19(22)15-10-12-16(13-11-15)20-18(21)9-6-14-26(23,24)17-7-4-3-5-8-17/h3-5,7-8,10-13H,2,6,9,14H2,1H3,(H,20,21)
- InChI Key: NAKLUIQNZJKAFN-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(NC(=O)CCCS(C2=CC=CC=C2)(=O)=O)C=C1
ethyl 4-4-(benzenesulfonyl)butanamidobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2814-0552-2μmol |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-5μmol |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-10μmol |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-20μmol |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-1mg |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-2mg |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-3mg |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-4mg |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-5mg |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2814-0552-10mg |
ethyl 4-[4-(benzenesulfonyl)butanamido]benzoate |
923087-58-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 4-4-(benzenesulfonyl)butanamidobenzoate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on ethyl 4-4-(benzenesulfonyl)butanamidobenzoate
Professional Introduction to Ethyl 4-4-(benzenesulfonyl)butanamidobenzoate (CAS No. 923087-58-5)
Ethyl 4-4-(benzenesulfonyl)butanamidobenzoate, identified by its CAS number 923087-58-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.
The molecular structure of ethyl 4-4-(benzenesulfonyl)butanamidobenzoate features a benzoate core substituted with a butanamido group, further modified by a benzenesulfonyl moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and potential applications in medicinal chemistry. The benzenesulfonyl group, in particular, is known for its ability to enhance the binding affinity of molecules to biological targets, which is a critical factor in drug design.
In recent years, there has been a growing interest in the development of compounds that can modulate inflammatory pathways, and ethyl 4-4-(benzenesulfonyl)butanamidobenzoate has emerged as a promising candidate in this area. Studies have demonstrated that this compound can interact with various enzymes and receptors involved in inflammation, potentially leading to the development of new anti-inflammatory drugs. The ability of this molecule to selectively target specific inflammatory pathways makes it an attractive option for further investigation.
One of the most compelling aspects of ethyl 4-4-(benzenesulfonyl)butanamidobenzoate is its potential role in the treatment of chronic inflammatory diseases. Chronic inflammation is associated with a wide range of health issues, including arthritis, autoimmune disorders, and even certain types of cancer. By targeting key inflammatory mediators, this compound may offer a novel approach to managing these conditions. Current research is focused on understanding the precise mechanisms by which this molecule exerts its anti-inflammatory effects.
The synthesis of ethyl 4-4-(benzenesulfonyl)butanamidobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-bromobenzoic acid and 4-(aminobenzoyl)butanoic acid. These intermediates are then coupled using appropriate coupling reagents to form the final product. The use of advanced synthetic techniques has enabled researchers to produce this compound with greater efficiency and precision.
From a pharmaceutical perspective, ethyl 4-4-(benzenesulfonyl)butanamidobenzoate holds significant promise due to its unique chemical structure and biological activity. Its ability to interact with multiple targets makes it a versatile tool for drug discovery. Additionally, its stability under various conditions enhances its suitability for further development into therapeutic agents. Researchers are exploring various derivatives of this compound to improve its pharmacological properties and reduce potential side effects.
The use of computational methods has also played a crucial role in the study of ethyl 4-4-(benzenesulfonyl)butanamidobenzoate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing drug design. By combining experimental data with computational insights, scientists can accelerate the development process and increase the likelihood of success.
In conclusion, ethyl 4-4-(benzenesulfonyl)butanamidobenzoate (CAS No. 923087-58-5) is a fascinating compound with significant potential in the field of medicinal chemistry. Its unique structure and biological activity make it an attractive candidate for the development of new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an important role in addressing various health challenges.
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